N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3,5-dimethoxybenzamide

• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3,5-dimethoxybenzamide
• InChI: InChI=1S/C18H18N2O3S/c1-22-12-7-11(8-13(9-12)23-2)17(21)20-18-15(10-19)14-5-3-4-6-16(14)24-18/h7-9H,3-6H2,1-2H3,(H,20,21)
• InChI Key: RGSISSLVAUUMRW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=C(C3=C(S2)CCCC3)C#N)OC
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

“N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-fluorobenzamide” is a small molecule. It belongs to the class of organic compounds known as 2-halobenzoic acids and derivatives. These are benzoic acids or derivatives carrying a halogen atom at the 2-position of the benzene ring.

Molecular Structure Analysis

The molecular formula of a similar compound, “N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-fluorobenzamide”, is C16H13FN2OS. Its average weight is 300.351 and its monoisotopic weight is 300.073261943.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Methodologies : The synthesis of benzothiophene derivatives, such as those involving the key benzothiophene structure found in N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3,5-dimethoxybenzamide, has been extensively studied. For example, benzothiophen-3-ylacetonitriles have been utilized in transition-metal-free annulation reactions to form benzothienoquinolines, highlighting the compound's role in developing new synthetic pathways (Nowacki & Wojciechowski, 2017).

• Antimicrobial and Docking Studies : Derivatives of thiophene have been synthesized and assessed for their antimicrobial properties, demonstrating the compound's potential in developing new antimicrobial agents. These studies include structure-activity relationship exploration and molecular docking studies to understand the mechanism of action (Talupur, Satheesh, & Chandrasekhar, 2021).

Antitumor Evaluation

• Polyfunctionally Substituted Heterocyclic Compounds : Research has focused on the antitumor evaluation of polyfunctionally substituted heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide. These compounds have shown high inhibitory effects in vitro against several human cancer cell lines, indicating the potential therapeutic value of these derivatives in cancer treatment (Shams et al., 2010).

Novel Synthetic Opioids Exploration

• The exploration of novel synthetic opioids for potential medical use or understanding their impact on drug markets has included studies on N-substituted benzamides and acetamides. Such research is critical for identifying compounds with less abuse potential and better safety profiles, although it's essential to monitor these substances for misuse (Sharma et al., 2018).

Antioxidant Activity and Lipid Protection

• Studies on novel cyanothiophene-based phenolic compounds, including those similar in structure to this compound, have shown promising antioxidant activity. These findings suggest potential applications in protecting lipids in biological membranes or other lipid-based systems, which could have implications for developing new therapeutic agents or additives for food and cosmetic products (Losada-Barreiro et al., 2020).

Safety and Hazards

The safety and hazards of “N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3,5-dimethoxybenzamide” are not available.

Mechanism of Action

Target of Action

The primary target of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3,5-dimethoxybenzamide is the Mitogen-activated protein kinase 10 (JNK3) . JNK3 is a member of the MAPK family, which plays a crucial role in cellular processes such as proliferation, differentiation, and apoptosis .

Mode of Action

This compound interacts with its target, JNK3, in a unique way. The 3-cyano substituent of the compound forms an H-bond acceptor interaction with the hinge region of the ATP-binding site of JNK3 . This interaction inhibits the kinase activity of JNK3, thereby modulating the downstream cellular processes .

Biochemical Pathways

The inhibition of JNK3 by this compound affects the JNK signaling pathway . This pathway is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting JNK3, the compound can modulate these processes, potentially leading to therapeutic effects .

Result of Action

The inhibition of JNK3 by this compound can lead to modulation of cellular processes such as cell proliferation, differentiation, and apoptosis . .